Cas no 88945-00-0 (1,3-Propanediamine, N,N-diethyl-N'-(5-methyl-1H-indazol-3-yl)-)

• Product Name: 1,3-Propanediamine, N,N-diethyl-N'-(5-methyl-1H-indazol-3-yl)-
• CAS No: 88945-00-0
• MF: C₁₅H₂₄N₄
• MW: 260.377862930298
• CID: 618918
• PubChem ID: 20135913
• Update Time: 2025-04-19

1,3-Propanediamine, N,N-diethyl-N'-(5-methyl-1H-indazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-diethyl-N'-(5-methyl-1H-indazol-3-yl)-
• N',N'-diethyl-N-(5-methyl-1H-indazol-3-yl)propane-1,3-diamine
• DTXSID60602862
• SCHEMBL6600355
• 88945-00-0
• N~1~,N~1~-Diethyl-N~3~-(5-methyl-1H-indazol-3-yl)propane-1,3-diamine

• Inchi： 1S/C15H24N4/c1-4-19(5-2)10-6-9-16-15-13-11-12(3)7-8-14(13)17-18-15/h7-8,11H,4-6,9-10H2,1-3H3,(H2,16,17,18)
• InChI Key： ISWBOKHNSRQGBV-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCCNC1C2C=C(C)C=CC=2NN=1

Computed Properties

• Exact Mass: 260.20009678g/mol
• Monoisotopic Mass: 260.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44Ų